Cas no 1519211-49-4 (1-3-(oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-3-(oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine
• CAS No: 1519211-49-4
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6397593
• PubChem ID: 79529455
• Update Time: 2025-10-18

1-3-(oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine
• 1-(3-(Tetrahydrofuran-2-yl)propyl)-1h-1,2,3-triazol-4-amine
• 1H-1,2,3-Triazol-4-amine, 1-[3-(tetrahydro-2-furanyl)propyl]-
• 1519211-49-4
• 1-[3-(oxolan-2-yl)propyl]-1H-1,2,3-triazol-4-amine
• CS-0284397
• AKOS018085157
• EN300-1114719

• Inchi： 1S/C9H16N4O/c10-9-7-13(12-11-9)5-1-3-8-4-2-6-14-8/h7-8H,1-6,10H2
• InChI Key： MDYYFHILNMZMPZ-UHFFFAOYSA-N
• SMILES： C(N1N=NC(N)=C1)CCC1OCCC1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 386.3±38.0 °C(Predicted)
• pka: 1.97±0.11(Predicted)

Additional information on 1-3-(oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine

1-3-(Oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine: A Comprehensive Overview

1-3-(Oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine (CAS No. 1519211-49-4) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive triazole and oxolan moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The triazole ring is a well-known pharmacophore in medicinal chemistry, often associated with antifungal, antibacterial, and antiviral properties. The presence of this moiety in 1-3-(oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine suggests potential applications in the development of novel antimicrobial agents. Recent studies have highlighted the ability of triazole derivatives to inhibit key enzymes involved in microbial metabolism, making them valuable leads for drug discovery.

The oxolan (tetrahydrofuran) ring, on the other hand, is known for its ability to enhance the solubility and bioavailability of compounds. This structural feature can significantly improve the pharmacokinetic properties of 1-3-(oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine, making it more suitable for in vivo studies and clinical trials. The combination of these two moieties results in a compound with a balanced profile of biological activity and physicochemical properties.

In recent years, the development of click chemistry has revolutionized the synthesis of triazole-containing compounds. The Cu(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction is particularly noteworthy for its efficiency and reliability in forming 1,2,3-triazoles. This method has been widely used to synthesize 1-3-(oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine, allowing researchers to produce this compound with high yield and purity. The ease of synthesis and structural versatility of triazoles have further contributed to their popularity in drug design.

The biological activities of 1-3-(oxolan-2-yl)propyl-1H-1,2,3-triazol-4-amine have been extensively studied. In vitro assays have demonstrated its potent inhibitory effects on various enzymes and receptors. For instance, it has shown significant activity against kinases involved in cancer cell proliferation and signaling pathways. Additionally, preliminary studies have indicated that this compound may possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-3-(oxolan-2-ylyl)propyl-H,-triazol--amine. Early results are promising, with the compound demonstrating favorable pharmacokinetic profiles and minimal side effects. These findings suggest that it may be a viable therapeutic option for a range of diseases where current treatments are limited or ineffective.

Beyond its therapeutic potential, 1--(oxolan--ylyl)propyl-H,-triazol--amine also holds promise as a tool for chemical biology research. Its ability to modulate specific biological pathways makes it an invaluable probe for studying cellular processes at the molecular level. Researchers are using this compound to gain insights into the mechanisms underlying various diseases and to identify new targets for drug development.

In conclusion, 1--(oxolan--ylyl)propyl-H,-triazol--amine (CAS No. 1519211--9-) is a multifaceted compound with significant potential in both research and clinical applications. Its unique structure and biological activities make it an exciting area of study for medicinal chemists and pharmaceutical researchers alike. As further research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of new therapies and scientific advancements.